5-chloro-N-(2-(2-chlorophenyl)-2-methoxyethyl)thiophene-2-carboxamide
Overview
Description
5-chloro-N-(2-(2-chlorophenyl)-2-methoxyethyl)thiophene-2-carboxamide is a chemical compound that belongs to the class of thiophene-2-carboxamide derivatives. It has been identified as a promising lead compound for the development of new drugs due to its potential biological activity.
Scientific Research Applications
Antimicrobial Properties
5-Chloro-N-(2-(2-chlorophenyl)-2-methoxyethyl)thiophene-2-carboxamide and related compounds have been investigated for their antimicrobial properties. Research by Benneche et al. (2011) on similar thiophenones showed significant capacity in reducing biofilm formation by marine bacteria, indicating potential applications in controlling biofilms in marine environments (Benneche et al., 2011).
Anti-Inflammatory and Analgesic Agents
A study conducted by Abu‐Hashem et al. (2020) synthesized novel derivatives related to the thiophene carboxamide structure, demonstrating their efficacy as anti-inflammatory and analgesic agents. This research underscores the potential for developing new therapeutic agents based on this compound (Abu‐Hashem et al., 2020).
Anticancer Activity
A study by Atta and Abdel‐Latif (2021) on derivatives of thiophene-2-carboxamide, including compounds structurally similar to this compound, revealed their potential in inhibiting the growth of certain cancer cell lines. This suggests a promising avenue for cancer treatment research (Atta & Abdel‐Latif, 2021).
Organic Semiconductors
Research by Nakano et al. (2015) explored the modification of thiophene derivatives to develop n-channel organic semiconductors for organic thin-film transistors. This application demonstrates the compound's potential in electronic materials science (Nakano et al., 2015).
Corrosion Inhibition
A study by Fouda et al. (2020) investigated thiophene derivatives as corrosion inhibitors for carbon steel in acidic media. This suggests potential industrial applications in protecting metals from corrosion (Fouda et al., 2020).
Mechanism of Action
Target of Action
The primary target of the compound 5-chloro-N-[2-(2-chlorophenyl)-2-methoxyethyl]thiophene-2-carboxamide is Coagulation factor X . Coagulation factor X is an essential enzyme in the blood coagulation cascade, which plays a crucial role in the formation of blood clots.
Mode of Action
It is known to interact with its target, coagulation factor x . The interaction between the compound and its target may lead to changes in the activity of the enzyme, potentially influencing the blood coagulation process.
properties
IUPAC Name |
5-chloro-N-[2-(2-chlorophenyl)-2-methoxyethyl]thiophene-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13Cl2NO2S/c1-19-11(9-4-2-3-5-10(9)15)8-17-14(18)12-6-7-13(16)20-12/h2-7,11H,8H2,1H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AWSHOFAAOHZBHF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(CNC(=O)C1=CC=C(S1)Cl)C2=CC=CC=C2Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13Cl2NO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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